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Compound of Interest

Compound Name: 4,4'-Methylenebis(2-methylaniline)

Cat. No.: B165641 Get Quote

An In-Depth Technical Guide to the Health and Safety of 4,4'-Methylenebis(2-methylaniline)

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive health and safety framework for handling 4,4'-
Methylenebis(2-methylaniline) (CAS No. 838-88-0) in a laboratory or research setting. As a

Senior Application Scientist, the causality behind each procedural recommendation is

emphasized to ensure a culture of safety built on scientific understanding rather than mere

compliance. The protocols herein are designed as self-validating systems to protect personnel

and the environment.

Section 1: Chemical Identity and Physical Properties
4,4'-Methylenebis(2-methylaniline), also known as 4,4'-Diamino-3,3'-

dimethyldiphenylmethane or 4,4'-Methylenedi-o-toluidine, is an aromatic amine.[1][2] Its

physical and chemical characteristics are crucial for understanding its potential for exposure

and for designing appropriate handling controls.
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Property Value Source(s)

CAS Number 838-88-0 [3]

Molecular Formula C₁₅H₁₈N₂ [1][3]

Molecular Weight 226.32 g/mol [1][2][3]

Appearance
Yellow to yellowish solid or

powder
[1]

Melting Point 155-157°C [3]

Boiling Point 230-235°C at 5.3 hPa [3]

Solubility
0.016 g/L in water at 23.7°C

(practically insoluble)
[3]

Section 2: Hazard Identification and Toxicological
Profile
The primary hazard associated with 4,4'-Methylenebis(2-methylaniline) is its classification as

a suspected human carcinogen, supported by robust animal data.[2][4] Understanding the full

toxicological profile is essential for risk assessment.

GHS Hazard Classification
The substance is classified under the Globally Harmonized System (GHS) with the following

primary hazards:
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Pictogram GHS Code Hazard Statement Source(s)

GHS08
H351: Suspected of

causing cancer.
[5][6][7]

GHS07
H302: Harmful if

swallowed.
[6][7][8]

H315: Causes skin

irritation.
[7][8]

H319: Causes serious

eye irritation.
[7][8]

H335: May cause

respiratory irritation.
[8]

GHS09

H410: Very toxic to

aquatic life with long

lasting effects.

[5][6][7]

Carcinogenicity
The International Agency for Research on Cancer (IARC) has classified 4,4'-Methylenebis(2-
methylaniline) as Group 2B: Possibly carcinogenic to humans.[2][4][9] This evaluation is

based on the following:

Sufficient evidence in experimental animals: Oral administration studies in rats and dogs

resulted in high incidences of hepatocellular carcinomas.[4] Neoplasms of the lung,

mammary gland, and skin were also observed in rats.[4]

Inadequate evidence in humans: While direct epidemiological data is lacking, a study of

dyestuff workers in Italy showed a significant excess of deaths from bladder cancer.[4] Some

of these workers were engaged in the synthesis of ortho-toluidine and 4,4'-methylenebis(2-
methylaniline), making the data suggestive but not conclusive for this specific agent.[4]

Given the animal data, all contact should be minimized to the lowest possible level, as there

may be no safe level of exposure to a carcinogen.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.echemi.com/sds/4-4-methylenebis2-ethylbenzenamine-pd180824101457.html
https://bg.cpachem.com/msds?num=SB66928&dnl=sd_-_4%2C4%27-Methylenebis%282-ethylaniline%29_%5BCAS_19900-65-3%5D_%28SB66928%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://bg.cpachem.com/msds?num=SB66928&dnl=sd_-_4%2C4%27-Methylenebis%282-ethylaniline%29_%5BCAS_19900-65-3%5D_%28SB66928%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791246.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791246.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791246.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791246.pdf
https://www.echemi.com/sds/4-4-methylenebis2-ethylbenzenamine-pd180824101457.html
https://bg.cpachem.com/msds?num=SB66928&dnl=sd_-_4%2C4%27-Methylenebis%282-ethylaniline%29_%5BCAS_19900-65-3%5D_%28SB66928%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://www.benchchem.com/product/b165641?utm_src=pdf-body
https://www.benchchem.com/product/b165641?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diamino-3_3_-dimethyldiphenylmethane
https://www.inchem.org/documents/iarc/suppl7/methylenebis(2-meth)-4,4'.html
https://monographs.iarc.who.int/wp-content/uploads/2018/09/ClassificationsAlphaOrder.pdf
https://www.inchem.org/documents/iarc/suppl7/methylenebis(2-meth)-4,4'.html
https://www.inchem.org/documents/iarc/suppl7/methylenebis(2-meth)-4,4'.html
https://www.inchem.org/documents/iarc/suppl7/methylenebis(2-meth)-4,4'.html
https://www.benchchem.com/product/b165641?utm_src=pdf-body
https://www.benchchem.com/product/b165641?utm_src=pdf-body
https://www.inchem.org/documents/iarc/suppl7/methylenebis(2-meth)-4,4'.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1250.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute and Chronic Toxicity
Acute Effects: Exposure can cause immediate irritation to the skin, eyes, and respiratory

system.[7][8] Ingestion is harmful and requires immediate medical attention.[6][7] Structurally

similar aromatic amines are known to cause methemoglobinemia, a condition that reduces

the blood's ability to carry oxygen, leading to symptoms like headache, dizziness, and

cyanosis (a blue color to the skin and lips).[10][11] This should be considered a potential

hazard.

Chronic Effects: Beyond its carcinogenic potential, prolonged or repeated exposure may

cause damage to organs.[12] Animal studies of related compounds have shown adverse

effects on the liver and kidneys.[10]

Environmental Hazards
This compound is classified as very toxic to aquatic organisms and may cause long-term

adverse effects in the aquatic environment.[5][6][7] It is persistent, and its release into

waterways or soil must be strictly avoided.[13]

Section 3: Exposure Risk Management
A multi-layered approach to risk management is mandatory. This begins with understanding

exposure limits and implementing a stringent hierarchy of controls.

Occupational Exposure Limits (OELs)
Specific OELs for 4,4'-Methylenebis(2-methylaniline) have not been established by major

regulatory bodies. In the absence of a specific limit, a conservative approach is required. The

OELs for the closely related, and more extensively regulated, structural analogue 4,4'-

Methylenebis(2-chloroaniline) (MOCA, CAS 101-14-4) should be used as a benchmark for risk

assessment and control.
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Organization Limit Type Value Notes

NIOSH (US) REL-TWA 0.003 mg/m³

Recommended

Exposure Limit, 10-hr

Time-Weighted

Average.[10]

ACGIH (US) TLV-TWA
0.01 ppm (0.11

mg/m³)

Threshold Limit Value,

8-hr Time-Weighted

Average; Skin

notation.[10][14]

EU-OEL TWA 0.01 mg/m³

8-hr Time-Weighted

Average; Skin

notation.[13]

Note: The "Skin" notation indicates that skin absorption is a significant route of exposure.

The Hierarchy of Controls
The most effective risk mitigation strategies focus on engineering out hazards before relying on

personal behaviors. This hierarchy must be the guiding principle for all laboratory work with this

compound.
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Hierarchy of Controls for 4,4'-Methylenebis(2-methylaniline)

Elimination
(Most Effective)

Remove the hazard entirely.

Substitution

Replace with a less hazardous chemical.

Engineering Controls

Isolate people from the hazard.
(e.g., Chemical Fume Hood, Glovebox)

Administrative Controls

Change the way people work.
(e.g., SOPs, Training, Restricted Access)

Personal Protective Equipment (PPE)
(Least Effective)

Protect the worker with personal gear.
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Incident Occurs
(Spill, Exposure)

Assess Severity
Is the situation immediately
dangerous to life or health?

Evacuate Area
Activate Alarm

Call Emergency Services

Yes
Is the spill small (<10g)

and contained?
Are you trained to handle it?

No

Report Incident to Supervisor
and EHS

No

Follow Spill Response Protocol
(Section 5.2)

Yes

Is there personnel exposure?

Administer First Aid
(Section 5.3)

Seek Immediate Medical Attention

Yes

No

Click to download full resolution via product page

Caption: A decision tree for responding to laboratory incidents.
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Spill Response Protocol (for <10g)
Alert & Secure: Alert personnel in the immediate area. Restrict access.

PPE: Don full PPE, including respiratory protection if dust is present.

Contain: Gently cover the spill with a non-combustible absorbent material like sand, earth, or

vermiculite to prevent dust from becoming airborne. [15][16]4. Collect: Carefully sweep the

material into a designated, labeled container for hazardous waste. DO NOT DRY SWEEP.

[10]5. Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Seal and dispose of all cleanup materials as hazardous waste.

Report: Report the spill to your supervisor and Environmental Health & Safety (EHS)

department.

First Aid Measures
Immediate and appropriate first aid is critical. All exposures require follow-up with occupational

health services.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

immediate medical attention. [11][17]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

soap and water for at least 15 minutes. Seek

immediate medical attention. [5][11][17]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention

from an ophthalmologist. [7][17][18]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. If the person is conscious, have them

drink one or two glasses of water. Call a Poison

Control Center or physician immediately. [5][11]

[18]

Fire Fighting
This material may burn but does not ignite readily. [10]* Extinguishing Media: Use dry

chemical, carbon dioxide (CO₂), water spray, or alcohol-resistant foam. [5][17]* Hazards: Fire

will produce poisonous gases, including nitrogen oxides. [10]* Required Equipment:

Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).

[11][17]

Section 6: Waste Disposal
All waste containing 4,4'-Methylenebis(2-methylaniline), including contaminated PPE, spill

cleanup materials, and empty containers, must be disposed of as hazardous chemical waste.

Collect waste in a clearly labeled, sealed, and compatible container.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://pim-resources.coleparmer.com/sds/43615.pdf
https://www.chemicalbook.com/msds/4-4-methylenebis-2-ethyl-6-methylaniline.pdf
https://www.echemi.com/sds/4-4-methylenebis2-ethylbenzenamine-pd180824101457.html
https://pim-resources.coleparmer.com/sds/43615.pdf
https://www.chemicalbook.com/msds/4-4-methylenebis-2-ethyl-6-methylaniline.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://www.chemicalbook.com/msds/4-4-methylenebis-2-ethyl-6-methylaniline.pdf
https://www.sigmaaldrich.com/HU/en/sds/Aldrich/117323?userType=undefined
https://www.echemi.com/sds/4-4-methylenebis2-ethylbenzenamine-pd180824101457.html
https://pim-resources.coleparmer.com/sds/43615.pdf
https://www.sigmaaldrich.com/HU/en/sds/Aldrich/117323?userType=undefined
https://nj.gov/health/eoh/rtkweb/documents/fs/1250.pdf
https://www.echemi.com/sds/4-4-methylenebis2-ethylbenzenamine-pd180824101457.html
https://www.chemicalbook.com/msds/4-4-methylenebis-2-ethyl-6-methylaniline.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1250.pdf
https://pim-resources.coleparmer.com/sds/43615.pdf
https://www.chemicalbook.com/msds/4-4-methylenebis-2-ethyl-6-methylaniline.pdf
https://www.benchchem.com/product/b165641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

[5]3. Under no circumstances should this chemical or its waste be disposed of down the

drain or in regular trash. [17]

Section 7: Hazard Communication Workflow
A robust safety culture relies on the clear and continuous flow of hazard information from the

moment a chemical is procured to its final disposal.

Hazard Communication Lifecycle

Procurement
Review SDS Before Purchase

Receiving
Verify Label, Inspect Container

SDS Storage
Log in Inventory, Store per SOP

(Section 4.4)

Inventory

Experimental Use
Follow Handling Protocol

(Section 4.3)

Training
Personnel Trained on

Hazards & SOPs
SOP

Waste Collection
Label & Segregate Waste

Final Disposal
Coordinate with EHS

Click to download full resolution via product page

Caption: The flow of safety information for a hazardous chemical.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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